Cas no 1804675-94-2 (4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid)

• Product Name: 4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid
• CAS No: 1804675-94-2
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4872570
• Update Time: 2025-05-24

4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c1-3-2-12-6(7(10)11)4(5(3)9)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： CLMUSLYCYAJRGR-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CN=C(C(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

Comprehensive Overview of 4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1804675-94-2)

4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1804675-94-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and carboxylic acid functional groups, has garnered attention for its potential role in the development of novel bioactive molecules. Its molecular structure, featuring a chloro substituent at the 4-position and a methyl group at the 5-position, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, making them valuable intermediates in drug discovery. Researchers are particularly interested in 4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid for its potential use in designing kinase inhibitors and antimicrobial agents. The incorporation of fluorine atoms into organic molecules is a trending topic in medicinal chemistry, as it often improves binding affinity and selectivity toward biological targets.

The synthesis of CAS No. 1804675-94-2 typically involves multi-step reactions, including halogenation and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for efficient and scalable methods. These innovations align with the broader industry focus on green chemistry and sustainable manufacturing, which are frequently searched topics among professionals.

From an analytical perspective, 4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid is characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and consistency, which are critical for its application in high-value research. The compound’s stability under various conditions is also a subject of study, as it influences its handling and storage protocols.

In agrochemical research, this pyridine derivative is investigated for its potential as a herbicide intermediate or plant growth regulator. The difluoromethyl group is known to enhance the biological activity of agrochemicals, making it a key structural feature in modern crop protection strategies. This aligns with the increasing global demand for sustainable agriculture solutions, a hot topic in both academic and industrial circles.

The commercial availability of CAS No. 1804675-94-2 is limited to specialized chemical suppliers, reflecting its niche application. However, its relevance in cutting-edge research ensures a steady interest from the scientific community. For researchers exploring structure-activity relationships (SAR) or molecular docking studies, this compound offers a versatile scaffold for modification.

In summary, 4-Chloro-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid represents a compelling case study in the intersection of fluorine chemistry and heterocyclic compound design. Its applications span multiple disciplines, from pharmaceuticals to agrochemicals, and its study contributes to the broader understanding of bioactive molecule optimization. As research trends continue to evolve, this compound is likely to remain a focal point for innovation in synthetic and applied chemistry.